Cas no 65094-31-7 (1,5,9-Triazacyclotridec-12-en-2-one, 9-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]-4-phenyl-, (4S,12Z)-)

• Product Name: 1,5,9-Triazacyclotridec-12-en-2-one, 9-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]-4-phenyl-, (4S,12Z)-
• CAS No: 65094-31-7
• MF: C₂₅H₂₉N₃O₂
• MW: 403.517598756895
• CID: 515641
• Update Time: 2024-03-01

1,5,9-Triazacyclotridec-12-en-2-one, 9-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]-4-phenyl-, (4S,12Z)- Chemical and Physical Properties

Names and Identifiers

• 1,5,9-Triazacyclotridec-12-en-2-one,9-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]-4-phenyl-, (4S,12Z)-
• 1,5,9-Triazacyclotridec-12-en-2-one,9-[(2E)-1-oxo-3-phenyl-2-propenyl]-4-phenyl-, (4S,12Z)- (9CI)
• Neoperiphylline
• 1,5,9-Triazacyclotridec-12-en-2-one, 9-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]-4-phenyl-, (4S,12Z)-

• Inchi： 1S/C25H29N3O2/c29-24-20-23(22-12-5-2-6-13-22)26-17-9-19-28(18-8-7-16-27-24)25(30)15-14-21-10-3-1-4-11-21/h1-7,10-16,23,26H,8-9,17-20H2,(H,27,29)/b15-14+,16-7-/t23-/m0/s1
• InChI Key： AORCSZCLPCSPAQ-XCSWJPGLSA-N
• SMILES： N1C=CCCN(C(=O)/C=C/C2=CC=CC=C2)CCCN[C@H](C2=CC=CC=C2)CC1=O |c:1|

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• XLogP3: 2.702

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams Macrolactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams
• Natural Products and Extracts Plant Extracts Plant based Peripterygia marginata